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These application notes provide a comprehensive overview and detailed protocols for the
operation of a dual-phase Time Projection Chamber (TPC), a powerful detector technology with
applications in fundamental physics research, including the search for dark matter and the
study of rare nuclear events.

Principle of Operation

A dual-phase TPC is designed to detect particle interactions within a noble element target,
most commonly xenon or argon, which exists in both liquid and gas phases within the detector
volume. The detection principle relies on the simultaneous measurement of two distinct signals
generated by a particle interaction: a prompt scintillation light signal (S1) and a delayed
ionization signal (S2).[1][2][3][4][5]

When a particle interacts within the liquid phase, it excites and ionizes the target atoms. The
de-excitation of these atoms produces a burst of prompt scintillation photons, constituting the
S1 signal.[1][2][3][4] An applied electric field, known as the drift field, prevents the immediate
recombination of all ion-electron pairs and causes the ionization electrons to drift upwards
towards the liquid-gas interface.[2][6]

Upon reaching the liquid surface, a much stronger electric field, the extraction field, pulls the
electrons from the liquid into the gas phase.[2][6] In the gas, under the influence of an even
stronger amplification or electroluminescence field, these electrons gain enough energy to
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excite the gas atoms, leading to the emission of a secondary scintillation light signal, or
electroluminescence, known as the S2 signal.[1][2][4] This S2 signal is proportional to the
number of ionization electrons.

Both the S1 and S2 light signals are detected by arrays of photosensors, typically
Photomultiplier Tubes (PMTs) or Silicon Photomultipliers (SiPMs), located at the top and bottom
of the TPC.[2][7] The time difference between the S1 and S2 signals provides the vertical (z)
position of the interaction, while the distribution of the S2 light across the top photosensor array
allows for the reconstruction of the horizontal (x, y) coordinates.[1][4] The ratio of the S2 to S1
signal amplitudes (S2/S1) is a powerful parameter for discriminating between different types of
particle interactions, such as electron recoils (background) and nuclear recoils (potential
signal).[3]

Experimental Protocols
Gas Handling and Purification

The purity of the noble gas is critical for the successful operation of a dual-phase TPC, as
electronegative impurities (e.g., oxygen, water) can capture drifting electrons and attenuate the
S2 signal.[8][9]

Protocol for Gas Purification:

e Xenon Storage and Transfer: Store high-purity xenon gas in appropriate cylinders. Transfer
xenon to the detector system through a dedicated gas handling system constructed from
high-vacuum components.

e Recirculation System: Continuously recirculate the xenon gas through a purifier. This is
typically achieved by extracting gas from the TPC, passing it through a hot metal getter, and
then recondensing it back into the detector.[7][10][11]

o Getter Activation: The getter removes impurities by chemical reaction. It must be activated at
high temperatures under vacuum before use and periodically regenerated.

» Purity Monitoring: Monitor the purity of the liquid xenon by measuring the electron lifetime.
The electron lifetime is the average time an electron can drift before being captured by an
impurity. This can be determined by measuring the attenuation of the S2 signal as a function
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of the drift time.[4][8] A long electron lifetime (hundreds of microseconds or more) is
indicative of high purity.[4][11]

High Voltage Operation

Precise control of the electric fields within the TPC is essential for electron drift, extraction, and
amplification. This is achieved through a system of electrodes (cathode, gate, and anode) and
field-shaping rings.[10]

Protocol for High Voltage Application:

» Pre-operation Checks: Ensure the TPC is under stable cryogenic conditions and filled with
purified noble gas. Verify the integrity of all high voltage feedthroughs and connections.

Gradual Voltage Ramping: Apply high voltage to the cathode, gate, and anode electrodes
slowly and in a controlled manner to avoid electrical breakdown. The cathode is set to a
negative potential, the gate is typically near ground, and the anode is at a high positive
potential.[7][10]

Field Configuration:

o Drift Field: A uniform drift field of a few hundred V/cm is established between the cathode
and the gate to drift electrons through the liquid.[2][6]

o Extraction Field: A stronger field of several kV/cm is applied across the liquid-gas interface
to efficiently extract electrons into the gas phase.[6]

o Amplification Field: An even more intense field of around 10 kV/cm is created in the gas
between the gate and the anode to generate the S2 signal.[2][10]

Field Homogeneity: Field-shaping rings along the TPC wall, connected by a resistor chain,
ensure the uniformity of the drift field.[7][10]

Monitoring: Continuously monitor the applied voltages and currents for any signs of instability
or discharge.

Data Acquisition (DAQ)
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The DAQ system is responsible for digitizing and recording the signals from the photosensors.
Protocol for Data Acquisition:

o Triggering: The data acquisition is typically triggered by the detection of a prompt S1 signal
that exceeds a certain threshold. A coincidence trigger between multiple photosensors can
be used to reduce noise-induced triggers.[8][9]

o Waveform Digitization: When a trigger occurs, the waveforms from all photosensor channels
are digitized and recorded for a predefined time window. This window must be long enough
to capture both the S1 signal and the S2 signal from the maximum drift length.[8][9]

» Data Storage: The digitized waveforms are stored for offline analysis. Event data should
include timestamps and other relevant detector parameters.

Calibration

Regular calibration of the TPC is necessary to understand its response to different types of
radiation and to determine key operational parameters.

Protocol for TPC Calibration:

e Source Deployment: Introduce calibration sources with known radioactive emissions into the
detector volume.

o Internal Sources: Gaseous sources like metastable Krypton-83 (83mKr) or Argon-37
(37Ar) can be mixed with the xenon to provide a uniform calibration throughout the active
volume.[4][7]

o External Sources: Gamma-ray sources such as Cobalt-57 (57Co) or Sodium-22 (22Na)
can be placed outside the TPC to irradiate the detector.[8][11]

» Photosensor Gain Calibration: The gain of each PMT or SiPM must be calibrated to
determine the number of photoelectrons corresponding to a given signal size. This is often
done using a pulsed LED system.[4]

e Energy Calibration: Use the S1 and S2 signals from calibration sources to establish the
relationship between the measured light and charge and the deposited energy.
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e Position Reconstruction Calibration: The uniform illumination from internal sources can be
used to map and correct for any spatial non-uniformities in the detector response.

« Drift Velocity Measurement: The relationship between the drift time and the known z-position
of interactions from calibration sources is used to measure the electron drift velocity as a

function of the electric field.[4][8]

Data Presentation
Quantitative Operational Parameters of Dual-Phase

TPCs
Parameter Typical Value Unit Reference
Drift Field ~05-1 kV/icm [4][6]
Extraction Field ~2-10.32 kV/cm [4]16]
Amplification/LEM
_ ~10- 30 kV/icm [2][6]
Field
Electron Drift Velocity 1.2-17 mm/us [6][8]
Electron Lifetime > 200 us [4][11]
S1 Light Yield (Zero
] 14.0-15.0 photoelectrons/keV [4]

Field)
S1 Light Yield (~1

7.9-10.8 photoelectrons/keV [4]
kV/cm)
Charge Yield 28-31 electrons/keV [4]
Proportional photoelectrons/electro

24 [4]
Scintillation Yield n
Energy Resolution (at

5.8% o/E [4]
32.1 keV)

Visualizations

Dual-Phase TPC Signal Generation Workflow
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Caption: Workflow of S1 and S2 signal generation in a dual-phase TPC.

Experimental Workflow for TPC Operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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